methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate

• Molecular Formula: C24H22N2O5S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: methyl 3-[(6-ethyl-5,5-dioxobenzo[c][1,2]benzothiazine-9-carbonyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C24H22N2O5S/c1-4-26-21-12-11-16(13-19(21)18-7-5-6-8-22(18)32(26,29)30)23(27)25-20-14-17(24(28)31-3)10-9-15(20)2/h5-14H,4H2,1-3H3,(H,25,27)
• InChI Key: GXYXOGSYPAXQBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)NC3=C(C=CC(=C3)C(=O)OC)C)C4=CC=CC=C4S1(=O)=O

Description

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate is a complex organic compound that belongs to the class of dibenzo[c,e][1,2]thiazine derivatives This compound is characterized by its unique structural features, which include a dibenzo[c,e][1,2]thiazine core, an ethyl group, and a methylbenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate typically involves multi-step organic reactions. The starting materials often include 6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazine and 4-methylbenzoic acid. The synthetic route may involve the following steps:

Formation of the Intermediate: The initial step involves the reaction of 6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazine with a suitable reagent to form an intermediate compound.

Coupling Reaction: The intermediate is then coupled with 4-methylbenzoic acid under specific reaction conditions, such as the presence of a coupling agent (e.g., EDCI or DCC) and a catalyst (e.g., DMAP).

Esterification: The final step involves the esterification of the coupled product to form this compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow reactors, high-throughput screening of reaction conditions, and purification methods like chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate has a wide range of scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (9-Ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid
• 2-(9-Ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid

Uniqueness

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-4-methylbenzoate is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a dibenzo[c,e][1,2]thiazine core with a methylbenzoate moiety sets it apart from other similar compounds, making it a valuable compound for various scientific research applications.